Cas no 2171950-92-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid
• CAS No: 2171950-92-6
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6179027
• PubChem ID: 165547680
• Update Time: 2025-06-12

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid
• EN300-1518675
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-hydroxybenzoic acid
• 2171950-92-6

• Inchi： 1S/C27H26N2O6/c1-15(25(31)29-23-13-17(26(32)33)11-12-24(23)30)16(2)28-27(34)35-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,15-16,22,30H,14H2,1-2H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： QGAIXHBSCYOLPU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NC1C=C(C(=O)O)C=CC=1O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid (CAS No. 2171950-92-6)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2171950-92-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core, an amino group functionalized with a methoxycarbonyl moiety, and a hydroxy substituent. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy. Fmoc derivatives are widely employed in peptide synthesis as protecting groups for the amino function, owing to their stability under mild conditions and ease of removal. The incorporation of the Fmoc-amino moiety in this compound suggests potential applications in the synthesis of peptide mimetics or as an intermediate in the development of more complex biomolecules. This feature aligns with the growing interest in peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties.

Furthermore, the 4-hydroxybenzoic acid moiety introduces hydrophilicity and potential interactions with biological targets that rely on hydrogen bonding. Hydroxylated aromatic compounds are well-documented for their roles in various biological processes, including antioxidant activities and modulation of enzyme function. The combination of these structural elements in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid makes it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological activity of such compounds. The fluorene scaffold, part of the Fmoc group, is known for its rigidity and hydrophobicity, which can influence the binding affinity and selectivity of a molecule to its target. By leveraging these insights, researchers can optimize the structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid for specific therapeutic applications.

In vitro studies have begun to explore the potential pharmacological properties of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes or receptors, depending on its interactions with biological systems. For instance, the hydroxyl group could participate in hydrogen bonding with active sites, while the Fmoc-amino group might influence conformational flexibility or solubility. These interactions are critical for determining how effectively a compound can modulate biological pathways.

The 2-methylbutanamido portion of the molecule adds another layer of complexity, potentially affecting metabolic stability and pharmacokinetic profiles. This side chain could influence how quickly the compound is metabolized or how it distributes within an organism. Understanding these aspects is crucial for assessing whether 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid has therapeutic potential and how it might be best utilized in drug development.

One particularly exciting area of research involves using this compound as a scaffold for developing novel inhibitors targeting diseases associated with aberrant enzyme activity. For example, modifications to the benzoic acid core could enhance binding to specific proteases or kinases implicated in cancer progression or inflammatory disorders. The versatility of this molecular framework allows chemists to experiment with various substitutions while maintaining key functional groups that contribute to biological activity.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. Their unique electronic properties make them valuable tools for designing molecules that interact selectively with biological targets. In recent years, there has been a surge in interest around using fluorene-based compounds as probes or leads for drug discovery programs due to their ability to modulate protein-protein interactions and signal transduction pathways.

As research continues, it is likely that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid will find applications beyond initial hypotheses. Its structural features offer opportunities for designing molecules with enhanced efficacy or reduced side effects compared to existing treatments. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits.

The development pipeline for new drugs often involves iterative optimization based on experimental data and computational predictions. By systematically modifying key structural elements while maintaining core functionalities like the Fmoc-amino group and hydroxyl benzoate moiety, 3 - 3 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 2 - m e t h y l b u t a n am i d o - 4 - h y d r o x y b e n z o i c a c i d could serve as a foundation for generating novel candidates with improved pharmacological profiles.

In conclusion, 3 - 3 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 2 - m e t h y l b u t a n am i d o - 4 - h y d r o x y b e n z o i c a c i d ( C A S N O . 2171950 - 92 - 6 ) represents an intriguing molecule with potential applications across multiple domains within pharmaceutical research. Its complex architecture provides numerous opportunities for further exploration through both experimental synthesis and computational modeling approaches . As our understanding grows , so too will our ability to harness its full therapeutic potential .